2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB441935-250 mg |
Benzyl 4-iodopiperidine-1-carboxylate, 95%; . |
885275-00-3 | 95% | 250mg |
€98.30 | 2023-06-16 | |
| abcr | AB441935-1 g |
Benzyl 4-iodopiperidine-1-carboxylate, 95%; . |
885275-00-3 | 95% | 1g |
€140.00 | 2023-06-16 | |
| abcr | AB441935-5 g |
Benzyl 4-iodopiperidine-1-carboxylate, 95%; . |
885275-00-3 | 95% | 5g |
€365.00 | 2023-06-16 | |
| abcr | AB441935-25 g |
Benzyl 4-iodopiperidine-1-carboxylate, 95%; . |
885275-00-3 | 95% | 25g |
€1089.10 | 2023-06-16 | |
| Chemenu | CM180502-1g |
1-Cbz-4-iodopiperidine |
885275-00-3 | 95%+ | 1g |
$55 | 2023-01-09 | |
| Chemenu | CM180502-5g |
1-Cbz-4-iodopiperidine |
885275-00-3 | 95%+ | 5g |
$216 | 2023-01-09 | |
| Chemenu | CM180502-25g |
1-Cbz-4-iodopiperidine |
885275-00-3 | 95%+ | 25g |
$683 | 2023-01-09 | |
| Chemenu | CM180502-5g |
1-Cbz-4-iodopiperidine |
885275-00-3 | 95% | 5g |
$226 | 2021-08-05 | |
| TRC | C227118-10mg |
N-CBZ-4-Iodopiperidine |
885275-00-3 | 10mg |
$ 50.00 | 2022-01-10 | ||
| TRC | C227118-50mg |
N-CBZ-4-Iodopiperidine |
885275-00-3 | 50mg |
$ 65.00 | 2022-01-10 |
Benzyl 4-iodopiperidine-1-carboxylate (CAS No. 885275-00-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative is characterized by the presence of a benzyl carboxylate group and an iodine substituent, which make it a valuable intermediate in synthetic chemistry. Researchers often search for "Benzyl 4-iodopiperidine-1-carboxylate synthesis" or "CAS 885275-00-3 applications," reflecting its growing relevance in drug discovery and material science.
The compound's molecular formula, C13H16INO2, highlights its potential for diverse chemical transformations. Its iodo-functionalization enables cross-coupling reactions, a topic frequently explored in modern organic chemistry forums. Recent trends in "green chemistry alternatives for halogenated intermediates" have also spurred interest in optimizing the synthesis of 885275-00-3 with reduced environmental impact. Laboratories focusing on "high-efficiency catalytic systems" often evaluate this compound as a model substrate.
In pharmaceutical contexts, Benzyl 4-iodopiperidine-1-carboxylate serves as a precursor for bioactive molecule development, particularly in neurological and cardiovascular research. Patent literature reveals its utility in constructing spirocyclic compounds, addressing trending queries like "piperidine scaffolds in CNS drug design." The carbamate protection strategy embodied in its structure aligns with current discussions about "protecting group optimization" in peptide chemistry.
Analytical characterization of CAS 885275-00-3 typically involves advanced techniques such as NMR spectroscopy (showing distinct signals at 7.3-7.5 ppm for aromatic protons) and mass spectrometry (with expected molecular ion peaks). These data points respond to common search terms like "HNMR interpretation of iodopiperidine derivatives." The compound's crystalline properties, often discussed under "XRD analysis of carboxylate salts," further enhance its research utility.
From a commercial perspective, suppliers frequently list Benzyl 4-iodopiperidine-1-carboxylate with purity specifications exceeding 97%, catering to demand for "high-purity synthetic building blocks." Storage recommendations (typically 2-8°C under inert atmosphere) address laboratory safety concerns without violating regulatory constraints. The compound's stability profile makes it suitable for "long-term research projects," a key consideration for academic and industrial purchasers.
Emerging applications in material science have expanded the compound's relevance beyond traditional chemistry. Recent studies exploring "iodine-containing polymers for optoelectronics" have utilized 885275-00-3 as a halogen source, aligning with sustainable technology trends. This dual pharmaceutical-material utility explains its growing presence in "multidisciplinary chemical inventories" across global research centers.
Quality control protocols for Benzyl 4-iodopiperidine-1-carboxylate emphasize HPLC purity verification and heavy metal screening, responding to industry demands for "GMP-compatible intermediates." The compound's structure-activity relationship (SAR) potential continues to drive computational chemistry studies, particularly in "molecular docking simulations" for novel therapeutic targets.
As research into heterocyclic compound libraries intensifies, CAS 885275-00-3 maintains its position as a versatile tool for medicinal chemists. Its balanced lipophilicity profile (predicted logP ~2.8) and hydrogen bonding capacity make it particularly valuable in "blood-brain barrier penetration studies," a hot topic in neuropharmacology circles. These characteristics ensure its continued relevance in answering "next-generation drug formulation" challenges.
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
